2,2-Diethoxy-N-(thiophen-2-ylmethylene)ethaneamine

• Molecular Formula: C11H17NO2S
• Molecular Weight: 227.33 g/mol
• IUPAC Name: N-(2,2-diethoxyethyl)-1-thiophen-2-ylmethanimine
• InChI: InChI=1S/C11H17NO2S/c1-3-13-11(14-4-2)9-12-8-10-6-5-7-15-10/h5-8,11H,3-4,9H2,1-2H3
• InChI Key: WCGQHXUORVQVRS-UHFFFAOYSA-N
• Canonical SMILES: CCOC(CN=CC1=CC=CS1)OCC

Description

2,2-Diethoxy-N-(thiophen-2-ylmethylene)ethaneamine is a useful research compound. Its molecular formula is C11H17NO2S and its molecular weight is 227.33 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2-Thiophene aldehyde (62.8 g) and 74.6 g of aminoacetaldehyde diethylacetal were dissolved in 200 mL of toluene and heated to reflux for 6 hours together with dehydration using a Dean-Stark trap. After confirming that a theoretical amount of water was separated, the solvent was evaporated therefrom in vacuo. The concentrated liquid was purified by a vacuum distillation to give 119 g of the objective compound.